Cas no 1351615-36-5 (N-(2-methoxyethyl)-N-(pyridin-4-yl)methyl-3-(trifluoromethyl)benzamide)

• Product Name: N-(2-methoxyethyl)-N-(pyridin-4-yl)methyl-3-(trifluoromethyl)benzamide
• CAS No: 1351615-36-5
• MF: C₁₇H₁₇F₃N₂O₂
• MW: 338.324294805527
• CID: 6343496
• PubChem ID: 56764012
• Update Time: 2025-08-04

N-(2-methoxyethyl)-N-(pyridin-4-yl)methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-N-(pyridin-4-yl)methyl-3-(trifluoromethyl)benzamide
• VU0523938-1
• AKOS024522487
• N-(2-methoxyethyl)-N-(pyridin-4-ylmethyl)-3-(trifluoromethyl)benzamide
• 1351615-36-5
• N-(2-methoxyethyl)-N-[(pyridin-4-yl)methyl]-3-(trifluoromethyl)benzamide
• F5854-2108

• Inchi： 1S/C17H17F3N2O2/c1-24-10-9-22(12-13-5-7-21-8-6-13)16(23)14-3-2-4-15(11-14)17(18,19)20/h2-8,11H,9-10,12H2,1H3
• InChI Key： JLGPBSXFRQRAAA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(N(CCOC)CC1C=CN=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 338.12421228g/mol
• Monoisotopic Mass: 338.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Additional information on N-(2-methoxyethyl)-N-(pyridin-4-yl)methyl-3-(trifluoromethyl)benzamide

N-(2-methoxyethyl)-N-(pyridin-4-yl)methyl-3-(trifluoromethyl)benzamide: A Comprehensive Overview

The compound N-(2-methoxyethyl)-N-(pyridin-4-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 1351615-36-5) is a specialized molecule with significant potential in the field of biopharmaceuticals and drug discovery. This compound belongs to the class of acylamides, characterized by its unique structure that combines multiple functional groups, including a trifluoromethyl (CF₃) substituent, an ethoxy group, and a pyridine ring. These structural features make it a versatile candidate for various applications in medicinal chemistry.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the lipophilicity and metabolic stability of drugs, which are critical factors in drug design. The presence of a pyridine ring adds another layer of complexity, as it can participate in hydrogen bonding and π-interactions, potentially improving bioavailability and target binding affinity. Additionally, the 2-methoxyethyl group serves as a flexible linker, which may influence the compound's pharmacokinetics and tissue distribution.

Research into similar compounds has demonstrated that the combination of these functional groups can lead to enhanced enzymatic stability and receptor binding, making this molecule a promising candidate for inhibitor development. For instance, studies on serine-threonine kinases have shown that trifluoromethyl-substituted amides exhibit superior kinase inhibitory activity, which could be leveraged in the development of targeted therapies.

The synthesis of N-(2-methoxyethyl)-N-(pyridin-4-yl)methyl-3-(trifluoromethyl)benzamide involves a multi-step process, including amide bond formation, alkylation, and coupling reactions. The incorporation of the pyridine ring requires careful control over reaction conditions to ensure stereochemical integrity and purity. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing this compound and ensuring its suitability for preclinical studies.

In terms of biological activity, this compound has shown potential in several cellular assays, particularly in models involving proliferation and inflammation. Its ability to modulate signaling pathways makes it a valuable tool in disease modeling and therapeutic development. Furthermore, the trifluoromethyl group's electron-withdrawing effect enhances the compound's electrophilicity, which can be beneficial in co-crystal formation and drug delivery systems.

Recent advancements in computational chemistry have allowed for a deeper understanding of this compound's binding modes and interaction networks. Molecular docking studies have revealed that the pyridine ring plays a critical role in receptor recognition, while the trifluoromethyl group contributes to binding affinity through hydrophobic interactions. These insights are crucial for optimizing the compound's structure for targeted therapies and precision medicine.

Overall, N-(2-methoxyethyl)-N-(pyridin-4-yl)methyl-3-(trifluoromethyl)benzamide represents a cutting-edge molecule with diverse applications in the biopharmaceutical industry. Its unique combination of functional groups and structural features positions it as a key player in drug discovery and therapeutic development. Continued research into its properties and biological activity will undoubtedly unlock new possibilities for medical innovation.